Cas no 2172567-17-6 (1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid)

• Product name: 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2172567-17-6
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6475491
• PubChem ID: 165737066

1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid
• EN300-1630664
• 2172567-17-6

• Inchi： 1S/C11H18O4/c12-9(13)10(3-1-4-10)11(14)5-2-7-15-8-6-11/h14H,1-8H2,(H,12,13)
• InChI Key： IDTMOYLXLKFQFI-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 1.1

Additional information on 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid

Research Brief on 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid (CAS: 2172567-17-6)

1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid (CAS: 2172567-17-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxepane and cyclobutane hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The synthesis of 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the formation of the oxepane ring via intramolecular cyclization and the subsequent introduction of the cyclobutane carboxylic acid moiety. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further biological evaluation. The CAS number 2172567-17-6 serves as a unique identifier for this compound in chemical databases and regulatory documents.

Recent pharmacological studies have explored the compound's mechanism of action and its potential as a therapeutic agent. Preliminary data suggest that 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid may interact with specific enzymatic targets involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its unique structural features contribute to its metabolic stability and bioavailability, which are critical factors in drug development.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. For instance, researchers have observed that 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid exhibits favorable absorption and distribution properties in animal models. These findings are supported by advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, which confirm the compound's stability and purity under physiological conditions.

The potential applications of 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid extend beyond inflammation. Recent investigations have explored its utility in oncology, where it has shown inhibitory effects on certain cancer cell lines. These effects are hypothesized to result from the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Further studies are underway to validate these findings and to identify additional therapeutic targets.

In conclusion, 1-(4-hydroxyoxepan-4-yl)cyclobutane-1-carboxylic acid (CAS: 2172567-17-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Its unique chemical structure, coupled with favorable pharmacological properties, underscores its significance in current research. Future studies will likely focus on optimizing its therapeutic efficacy and safety profile, paving the way for clinical trials and eventual commercialization.